1-Propanethiol 1-Propanethiol 1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products.
Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
Brand Name: Vulcanchem
CAS No.: 107-03-9
VCID: VC0107717
InChI: InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3
SMILES: CCCS
Molecular Formula: C3H8S
CH3(CH2)2SH
C3H8S
Molecular Weight: 76.16 g/mol

1-Propanethiol

CAS No.: 107-03-9

Reference Standards

VCID: VC0107717

Molecular Formula: C3H8S
CH3(CH2)2SH
C3H8S

Molecular Weight: 76.16 g/mol

1-Propanethiol - 107-03-9

CAS No. 107-03-9
Product Name 1-Propanethiol
Molecular Formula C3H8S
CH3(CH2)2SH
C3H8S
Molecular Weight 76.16 g/mol
IUPAC Name propane-1-thiol
Standard InChI InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3
Standard InChIKey SUVIGLJNEAMWEG-UHFFFAOYSA-N
SMILES CCCS
Canonical SMILES CCCS
Boiling Point 153 °F at 760 mm Hg (USCG, 1999)
67.8 °C
68 °C
153°F
Colorform COLORLESS, MOBILE LIQUID
Colorless liquid
Density 0.841 at 68 °F (USCG, 1999)
d254 0.84
0.843 g/cu cm at 20 °C
Relative density (water = 1): 0.84
0.842-0.847
0.84
Flash Point 5 °F (USCG, 1999)
-5 °F; -20.5 °C
-20 °C
-5°F
Melting Point -171 °F (USCG, 1999)
-113.3 °C
Mp -113.3 °
-113.3°C
-113 °C
-172°F
Physical Description Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
colourless to pale yellow liquid with cabbage-like, sulfuraceous odour
Colorless liquid with an offensive, cabbage-like odor.
Description 1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products.
Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
Related CAS 6898-84-6 (hydrochloride salt)
Solubility Slight (NIOSH, 2016)
0.02 M
1.9 mg/mL at 25 °C
Miscible in ethanol, ether; very soluble in acetone
SOL IN PROPYLENE GLYCOL
Soluble in ethanol, ether, acetone, benzene
In water, 1.90X10+3 mg/L at 25 °C
Solubility in water, g/100ml at 25 °C: 0.190
soluble in water, alcohol, propylene glycol and oils
Slight
Synonyms 1-Mercaptopropane; 1-Propyl Mercaptan; 1-Propylthiol; Propyl Mercaptan; Propylthiol; n-Propanethiol; n-Propyl Mercaptan; n-Propylthiol;
Vapor Density Relative vapor density (air = 1): 2.63
Vapor Pressure 155 mm Hg at 77 °F (NIOSH, 2016)
154.21 mmHg
154.2 mm Hg at 25 °C /Extrapolated/
Vapor pressure, kPa at 25 °C: 20.7 (calculated)
(77°F): 155 mmHg
PubChem Compound 7848
Last Modified Nov 11 2021
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